Cas no 61830-03-3 (3-Isoquinolinecarboxylic acid, 4-mercapto-)
61830-03-3 structure
Product Name:3-Isoquinolinecarboxylic acid, 4-mercapto-
CAS No:61830-03-3
MF:C10H7NO2S
MW:205.233081102371
CID:465156
PubChem ID:12361225
Update Time:2025-04-19
3-Isoquinolinecarboxylic acid, 4-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinecarboxylic acid, 4-mercapto-
- 4-sulfanylisoquinoline-3-carboxylic acid
- 61830-03-3
- DTXSID90494095
- CHEMBL3252132
- 4-mercaptoisoquinoline-3-carboxylic acid
-
- Inchi: 1S/C10H7NO2S/c12-10(13)8-9(14)7-4-2-1-3-6(7)5-11-8/h1-5,14H,(H,12,13)
- InChI Key: AUTROPAUWXZWCJ-UHFFFAOYSA-N
- SMILES: SC1C(C(=O)O)=NC=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 205.01981
- Monoisotopic Mass: 205.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 50.19
3-Isoquinolinecarboxylic acid, 4-mercapto- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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